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Compound of Interest

Compound Name: Ethyl 5-nitro-nicotinate

Cat. No.: B074328

Technical Guide: Ethyl 5-nitro-nicotinate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for Ethyl 5-nitro-nicotinate, a
compound of interest in various research and development applications.

Core Molecular Data

The fundamental molecular properties of Ethyl 5-nitro-nicotinate are summarized below.

Property Value
Molecular Formula C8HBN204
Molecular Weight 196.16 g/mol

Data sourced from chemical supplier information.[1][2]

Compound Identification Workflow

The following diagram illustrates a simplified workflow for the identification and characterization
of Ethyl 5-nitro-nicotinate based on its fundamental molecular properties.
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Figure 1. Logical workflow for the identification of Ethyl 5-nitro-nicotinate.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of Ethyl 5-nitro-
nicotinate would typically involve standard organic chemistry techniques. A generalized
synthetic approach may include the esterification of 5-nitronicotinic acid with ethanol under

acidic conditions.

General Esterification Protocol:

¢ Reaction Setup: 5-nitronicotinic acid is dissolved in an excess of ethanol.
o Catalysis: A catalytic amount of a strong acid (e.g., sulfuric acid) is added.

e Heating: The reaction mixture is heated to reflux for a specified period to drive the
equilibrium towards the ester product.
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o Workup: The reaction mixture is cooled, and the excess ethanol is removed under reduced
pressure. The residue is neutralized with a weak base (e.g., sodium bicarbonate solution).

o Extraction: The product is extracted into an organic solvent (e.g., ethyl acetate).

 Purification: The organic layer is dried over an anhydrous salt (e.g., sodium sulfate) and
concentrated. The crude product is then purified, typically by column chromatography or
recrystallization, to yield pure Ethyl 5-nitro-nicotinate.

Note: This is a generalized protocol and specific reaction conditions, including temperature,
reaction time, and purification methods, should be optimized for each specific application.
Further analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy,
Infrared (IR) spectroscopy, and Mass Spectrometry (MS) would be employed to confirm the
structure and purity of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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